Cas no 2172466-86-1 ((9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172466-86-1
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• CID: 6470526
• PubChem ID: 165806658
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1275335
• 2172466-86-1

• Inchi： 1S/C25H24N2O2/c26-14-18-7-5-6-17-12-13-27(15-23(17)18)25(28)29-16-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-11,24H,12-16,26H2
• InChI Key： NHXMSFIVPATXLJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2C=CC=C(CN)C=2C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 384.183778013g/mol
• Monoisotopic Mass: 384.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Additional information on (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Compound Introduction: (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172466-86-1)

Introducing a sophisticated compound, (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 2172466-86-1), represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to the tetrahydroisoquinoline class, a structural motif renowned for its diverse biological activities and therapeutic potential. The molecular architecture of this compound incorporates a fluorenyl moiety at the C9 position of the fluorene core, linked via an ester bond to a tetrahydroisoquinoline scaffold featuring an 8-(aminomethyl) substituent at the 8-position. Such a design not only enhances the compound's solubility and bioavailability but also modulates its pharmacokinetic properties, making it an attractive candidate for further exploration in drug discovery.

The tetrahydroisoquinoline backbone is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting potent activities across various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The presence of the aminomethyl group in this compound introduces a reactive site for further functionalization, enabling the development of novel analogs with tailored pharmacological profiles. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. The integration of machine learning algorithms has enabled researchers to predict binding affinities and metabolic stability with unprecedented accuracy, accelerating the drug development pipeline. This compound's unique structural features make it a compelling target for virtual screening against large databases of protein targets, particularly enzymes and receptors implicated in human diseases.

In the context of CNS disorders, tetrahydroisoquinoline derivatives have garnered attention for their potential as monoamine oxidase (MAO) inhibitors and serotonin reuptake inhibitors. The fluorenyl moiety in this compound may contribute to enhanced blood-brain barrier penetration, a critical factor for CNS drug efficacy. Preclinical studies have demonstrated that similar derivatives exhibit neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress. The 8-(aminomethyl) group provides a handle for derivatization into more potent and selective MAO inhibitors or serotonin receptor modulators, which could address unmet medical needs in conditions such as depression and neurodegenerative diseases.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable pharmacokinetic properties. The tetrahydroisoquinoline scaffold is no exception, with numerous patents and clinical candidates based on its structural framework. Companies specializing in medicinal chemistry are actively exploring novel derivatives to expand their pipelines for CNS disorders, pain management, and oncology applications. The synthesis of (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exemplifies the innovative approaches being employed to address complex diseases.

From a synthetic chemistry perspective, this compound presents an intriguing challenge due to its complex architecture. The synthesis involves multi-step reactions requiring precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have enabled more efficient routes to tetrahydroisoquinoline derivatives without compromising enantioselectivity—a critical factor for drugs targeting chiral receptors or enzymes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the fluorenyl and tetrahydroisoquinoline moieties efficiently.

The growing interest in bioorthogonal chemistry has also influenced the design of compounds like this one. By incorporating reactive handles into the molecular structure—such as the aminomethyl group—researchers can exploit bioconjugation strategies to link this compound to biomolecules or other therapeutic agents. This approach has opened new avenues for targeted drug delivery systems and combination therapies aimed at maximizing therapeutic efficacy while minimizing side effects.

Regulatory agencies worldwide continue to emphasize robust preclinical data packages as prerequisites for advancing compounds into clinical trials. The comprehensive characterization of (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, including spectroscopic data (NMR spectroscopy), mass spectrometry (MS), elemental analysis, and chromatographic purity assessments (HPLC), ensures compliance with regulatory standards. Furthermore, toxicological studies are essential to evaluate potential safety concerns before human testing can commence.

The integration of genomics and proteomics into drug discovery has provided deeper insights into disease mechanisms at the molecular level. This knowledge has guided efforts to develop more selective drugs with improved therapeutic profiles. For instance,(9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate may be investigated for its potential interactions with specific isoforms of MAO or serotonin receptors identified through genetic association studies. Such targeted approaches enhance drug specificity while reducing off-target effects—a key consideration in modern pharmacology.

The role of contract research organizations (CROs) has expanded significantly in supporting pharmaceutical companies through early-stage development programs like this one. CROs provide expertise in synthetic chemistry,tetrahydroisoquinoline scaffold optimization,fluorenyl incorporation techniques,and preclinical assessment—ensuring that promising candidates progress efficiently through discovery pipelines toward market approval if they demonstrate sufficient efficacy and safety profiles.

Future directions for research on compounds like (9H-fluoren-9-yl)methyl 8-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate include exploring novel synthetic pathways that improve scalability while maintaining high enantiopurity—a critical factor for drugs intended for human use. Additionally,incorporating green chemistry principles could reduce environmental impact during production by minimizing waste generation or hazardous solvent use throughout synthetic steps.